Cas no 1214372-12-9 (3,3'-Difluoro-5-(trifluoromethyl)biphenyl)

• Product Name: 3,3'-Difluoro-5-(trifluoromethyl)biphenyl
• CAS No: 1214372-12-9
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4998033
• Update Time: 2025-05-21

3,3'-Difluoro-5-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,3'-difluoro-5-(trifluoromethyl)biphenyl
• 3,3'-Difluoro-5-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F5/c14-11-3-1-2-8(5-11)9-4-10(13(16,17)18)7-12(15)6-9/h1-7H
• InChI Key： RAXRFYYTVUFUGV-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CC(=C1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3,3'-Difluoro-5-(trifluoromethyl)biphenyl

Introduction to 3,3'-Difluoro-5-(trifluoromethyl)biphenyl (CAS No. 1214372-12-9)

3,3'-Difluoro-5-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1214372-12-9, is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit promising characteristics for applications in materials science, organic electronics, and medicinal chemistry. The presence of multiple fluorine atoms in its structure imparts exceptional stability, lipophilicity, and tunable electronic behavior, making it a valuable candidate for various industrial and scientific applications.

The molecular structure of 3,3'-Difluoro-5-(trifluoromethyl)biphenyl consists of two benzene rings connected by a carbon-carbon bond at the 3 and 3' positions, with fluorine atoms substituting at these positions and a trifluoromethyl group attached to the 5 position of one of the rings. This specific arrangement of fluorine atoms significantly influences the compound's electronic distribution, reactivity, and interaction with biological targets. The electron-withdrawing nature of fluorine atoms enhances the compound's ability to participate in various chemical reactions, including cross-coupling reactions commonly employed in pharmaceutical synthesis.

In recent years, 3,3'-Difluoro-5-(trifluoromethyl)biphenyl has been extensively studied for its potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorinated biphenyl core serves as an excellent building block for designing molecules with high charge carrier mobility and thermal stability, which are critical properties for efficient electronic devices. Research has demonstrated that incorporating fluorine atoms into aromatic systems can significantly improve the performance of organic semiconductors by reducing exciton quenching and enhancing energy levels.

Moreover, the compound's unique electronic properties have made it a subject of interest in medicinal chemistry. Fluorinated aromatic compounds are known to exhibit enhanced binding affinity to biological targets due to their ability to engage in favorable van der Waals interactions and hydrogen bonding. Studies have shown that 3,3'-Difluoro-5-(trifluoromethyl)biphenyl can serve as a scaffold for developing novel therapeutic agents targeting various diseases. Its structural features allow for modifications that can fine-tune its pharmacokinetic properties, making it a versatile candidate for drug discovery programs.

One of the most compelling aspects of 3,3'-Difluoro-5-(trifluoromethyl)biphenyl is its potential in developing advanced materials with tailored properties. The compound's high thermal stability and resistance to chemical degradation make it suitable for use in high-performance polymers and coatings. Additionally, its ability to form stable complexes with other molecules has been explored in the design of metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have applications ranging from gas storage and separation to catalysis and sensing.

The synthesis of 3,3'-Difluoro-5-(trifluoromethyl)biphenyl typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, followed by functional group transformations to introduce the desired fluorine substituents. The use of palladium catalysts is often employed to facilitate these reactions, although recent advances have shown that transition-metal-free methods can also be effective.

In conclusion, 3,3'-Difluoro-5-(trifluoromethyl)biphenyl (CAS No. 1214372-12-9) is a multifaceted compound with significant potential in multiple scientific domains. Its unique structural features make it an attractive candidate for applications in organic electronics, medicinal chemistry, and materials science. As research continues to uncover new uses for this compound, 3,3'-Difluoro-5-(trifluoromethyl)biphenyl is poised to play an increasingly important role in advancing technological and medical innovations.